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Compound of Interest

N-Phenyl-N-
Compound Name:

(phenylsulfonyl)glycine

Cat. No.: B1331643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the core properties of N-Phenyl-N-
(phenylsulfonyl)glycine, a molecule of interest in chemical and pharmaceutical research. Due
to the limited availability of public data on this specific compound, this document focuses on its
fundamental chemical characteristics. Information regarding detailed experimental protocols
and biological activity for this exact molecule is not readily available in the reviewed scientific
literature.

Core Chemical Properties

N-Phenyl-N-(phenylsulfonyl)glycine, also known by its synonyms such as 2-(N-
phenylbenzenesulfonamido)acetic acid and N-benzenesulfonyl-N-phenylglycine, is a solid
compound with the chemical formula C14H13NO4S.[1] The following table summarizes its key
guantitative data.
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Property Value Reference
Molecular Formula C14H13NO4S [1]
Molecular Weight 291.3223 g/mol [1]
Purity 97% [1]
Appearance Solid [1]
CAS Number 59724-82-2 [1]

Synonyms: Glycine, N-phenyl-N-(phenylsulfonyl)-; 2-(N-phenylbenzenesulfonamido)acetic acid,;
(Benzenesulfonyl-phenyl-amino)-acetic acid; N-benzenesulfonyl-N-phenylglycine;
(Benzenesulfonylphenylamino)acetic acid; 2-[(phenylsulfonyl)anilino]acetic acid; 2-(N-
Phenylphenylsulfonamido)acetic acid; 2-[N-(benzenesulfonyl)anilino]acetic acid; [N-Phenyl-N-
(phenylsulfonyl)amino]acetic acid.[1]

Chemical Structure

The structure of N-Phenyl-N-(phenylsulfonyl)glycine is characterized by a glycine core with
both a phenyl and a phenylsulfonyl group attached to the nitrogen atom.
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Chemical structure of N-Phenyl-N-(phenylsulfonyl)glycine.

Experimental Protocols

Detailed experimental protocols for the synthesis of N-Phenyl-N-(phenylsulfonyl)glycine are
not readily available in the public domain. However, the synthesis of related N-substituted
glycine derivatives often involves the reaction of a substituted aniline with a haloacetic acid
derivative, followed by further modification. For example, the synthesis of N-phenylglycine can
be achieved by heating chloroacetic acid with aniline in water.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or the associated signaling pathways of N-Phenyl-N-
(phenylsulfonyl)glycine.

Research on structurally related compounds, such as N-(4-substituted phenyl)glycine
derivatives, has indicated potential anti-inflammatory properties.[2] Glycine itself is a key
neurotransmitter and has been shown to be involved in various signaling pathways, including
the Hedgehog and MAPK signaling pathways. Furthermore, glycine acts as a co-agonist at
NMDA receptors, playing a role in both excitatory and inhibitory neurochemical transmission.[3]
It's plausible that N-Phenyl-N-(phenylsulfonyl)glycine could be investigated for similar
activities, but dedicated studies are required to confirm this.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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